Cas no 477546-12-6 (ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate)

• Product Name: ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate
• CAS No: 477546-12-6
• MF: C₁₄H₁₄BrNO₃S₂
• MW: 388.299860477448
• CID: 6259878
• PubChem ID: 23966034
• Update Time: 2025-06-23

ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate
• Oprea1_872798
• F0866-0217
• 477546-12-6
• ethyl 2-[(5-bromothiophene-2-carbonyl)amino]-4,5-dimethylthiophene-3-carboxylate
• ethyl 2-(5-bromothiophene-2-carboxamido)-4,5-dimethylthiophene-3-carboxylate
• AKOS008446341

• Inchi： 1S/C14H14BrNO3S2/c1-4-19-14(18)11-7(2)8(3)20-13(11)16-12(17)9-5-6-10(15)21-9/h5-6H,4H2,1-3H3,(H,16,17)
• InChI Key： WFRRPPIAQDKZDM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2=C(C(=O)OCC)C(C)=C(C)S2)=O)S1

Computed Properties

• Exact Mass: 386.95985g/mol
• Monoisotopic Mass: 386.95985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 112Ų

Additional information on ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate

Introduction to Ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate (CAS No. 477546-12-6)

Ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate, identified by its CAS number 477546-12-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiophene derivatives family, which is well-known for its diverse biological activities and potential applications in drug development.

The molecular structure of Ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate features a complex arrangement of functional groups, including an amide linkage and bromine substituents on a thiophene ring. The presence of these functional groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules such as pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in thiophene-based compounds due to their remarkable pharmacological properties. These compounds have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The amide group in Ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate plays a crucial role in modulating the biological activity of the molecule by participating in hydrogen bonding interactions with biological targets.

The bromine substituent on the thiophene ring is another important feature of this compound. Bromine atoms are known to enhance the reactivity of organic molecules, making them more suitable for further chemical modifications. This property is particularly valuable in synthetic chemistry, where Ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate can serve as a building block for the synthesis of more complex structures.

Recent research has highlighted the potential of Ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate in the development of novel therapeutic agents. Studies have demonstrated its ability to interact with specific biological targets, leading to promising results in preclinical trials. These findings suggest that this compound could be a valuable candidate for further investigation in drug discovery programs.

The synthesis of Ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiophene precursor, followed by functionalization with an amide group and subsequent bromination. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve the desired molecular architecture.

The use of computational methods has also played a significant role in understanding the properties of Ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets and have helped predict its pharmacological activity. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of new therapeutic agents.

In conclusion, Ethyl 2-(5-bromothiophene-2-amido)-4,5-dimethylthiophene-3-carboxylate (CAS No. 477546-12-6) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an attractive intermediate for synthetic chemistry and drug development. Continued investigation into this compound is likely to yield valuable insights into its biological activity and therapeutic applications.